![molecular formula C17H17ClN2OS.2HCl B1191896 LDN 209929 dihydrochloride](/img/no-structure.png)
LDN 209929 dihydrochloride
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Description
Potent and selective haspin kinase inhibitor (IC50 = 55 nM). Displays 180-fold selectivity over DYRK2.
Scientific Research Applications
Luminescent Lanthanide-Doped Nanostructures (LDNs)
LDNs have garnered significant interest due to their superior luminescence quantum efficiencies and applications in photonics. Researchers have been focusing on developing nanocrystalline lanthanide-doped powders with high luminescence yield using combustion synthesis techniques. These LDNs are employed as up-conversion phosphors in temperature sensing, lighting, and solar cell technologies, highlighting their multifaceted applications in scientific research (Maciel & Rakov, 2015).
Low-Dimensional-Networked (LDN) Perovskites for Optoelectronics
LDN perovskites, structured in 2D, 1D, or 0D arrangements, offer unique properties compared to conventional 3D perovskites. These include flexible crystal structures and robust stability against environmental stressors, making them suitable for optoelectronic devices. Research has extensively explored LDN perovskites in solar cells, LEDs, luminescent solar concentrators (LSCs), and photodetectors, aiming to address the limitations of 3D perovskites in these applications (Yao, Hoang, & Wang, 2021).
Local Directional Number Pattern (LDN) for Face and Expression Recognition
The LDN, a novel local feature descriptor, has been developed for face analysis, including face and expression recognition. It encodes the directional information of facial textures, producing a more discriminative code than existing methods. This feature has been consistently effective under varying conditions like illumination, noise, and expression changes, demonstrating its robustness and potential in scientific research related to facial recognition technologies (Ramírez Rivera, Castillo, & Chae, 2013).
Properties
Molecular Formula |
C17H17ClN2OS.2HCl |
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Molecular Weight |
405.77 |
synonyms |
3-[(2-Chloro-7-methoxy-9-acridinyl)thio]-1-propanamine dihydrochloride |
Origin of Product |
United States |
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